(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid

• IUPAC Name: (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid
• InChI: InChI=1S/C11H11BrFNO3/c1-2-8(11(16)17)14-10(15)9-6(12)4-3-5-7(9)13/h3-5,8H,2H2,1H3,(H,14,15)(H,16,17)/t8-/m0/s1
• InChI Key: CVDDDGCRIJLNTN-QMMMGPOBSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=O)C1=C(C=CC=C1Br)F
• Isomeric SMILES: CC[C@@H](C(=O)O)NC(=O)C1=C(C=CC=C1Br)F
• Molecular Formula: C11H11BrFNO3
• Molecular Weight: 304.11 g/mol

Description

(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid, also known as BFB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid works by binding to a specific amino acid residue in a protein, known as cysteine. This binding can cause a conformational change in the protein, altering its function. By studying these changes, researchers can gain insight into the role of the protein in the cell and potentially develop new drugs that target it.
Biochemical and Physiological Effects:
(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, potentially making it a useful tool in cancer research. (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid is its specificity for cysteine residues in proteins. This allows researchers to study specific protein-protein interactions in the cell. However, one limitation is that (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid can only be used to study proteins that contain cysteine residues.

Future Directions

There are several potential future directions for research involving (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid. One area of interest is the development of new drugs that target specific proteins in the cell. (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid could be used as a tool to identify these proteins and develop drugs that target them. Another area of interest is the study of protein-protein interactions in disease states. By using (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid to study these interactions, researchers could gain insight into the underlying mechanisms of disease and potentially develop new treatments.

Synthesis Methods

(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid can be synthesized through a multistep process involving several chemical reactions. The starting material is 2-bromo-6-fluorobenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with (S)-2-aminobutanoic acid in the presence of a base to form (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid.

Scientific Research Applications

(2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid has been studied for its potential applications in several areas of scientific research. One of its main uses is as a tool for studying protein-protein interactions. (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid can be attached to a protein of interest, allowing researchers to study its interactions with other proteins in the cell. (2S)-2-[(2-bromo-6-fluorobenzoyl)amino]butanoic acid has also been used in the development of new drugs, particularly as a potential treatment for cancer.